N-(6-(methylthio)benzo[d]thiazol-2-yl)furan-2-carboxamide

• IUPAC Name: N-(6-methylsulfanyl-1,3-benzothiazol-2-yl)furan-2-carboxamide
• InChI: InChI=1S/C13H10N2O2S2/c1-18-8-4-5-9-11(7-8)19-13(14-9)15-12(16)10-3-2-6-17-10/h2-7H,1H3,(H,14,15,16)
• InChI Key: GRAAILSWUAGQHZ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=CO3
• Molecular Formula: C13H10N2O2S2
• Molecular Weight: 290.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves coupling reactions. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino)ethylamino] benzamides derivatives were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, a series of 6-substituted-1,2,4-triazolo-[3,4-b]-1,3,4-thiadiazole and 1,3,4-oxadiazole derivatives of benzothiazole were synthesized and evaluated for their anti-inflammatory, analgesic, ulcerogenic, and lipid peroxidation activities.

Scientific Research Applications

Antimicrobial Activity

Thiazole derivatives have shown promising antimicrobial activity. .

Antiretroviral Activity

Thiazole derivatives have been used in the development of antiretroviral drugs. .

Antifungal Activity

Thiazole derivatives have demonstrated antifungal properties. .

Anticancer Activity

Thiazole derivatives have been studied for their potential anticancer properties. .

Anti-inflammatory Activity

Thiazole derivatives have shown anti-inflammatory properties. .

Anti-Alzheimer Activity

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Antihypertensive Activity

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Antioxidant Activity

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Mechanism of Action

Mode of Action

It is known that many thiazole derivatives exhibit a wide range of biological activities, including antimicrobial, antifungal, and antiviral effects . These activities are often mediated through interactions with various cellular targets, leading to alterations in cellular function .

Biochemical Pathways

Without specific target identification, it’s challenging to accurately describe the biochemical pathways affected by this compound. Based on the known activities of similar thiazole derivatives, it’s plausible that this compound could affect a variety of biochemical pathways related to microbial growth and proliferation .

Result of Action

Given the known biological activities of similar thiazole derivatives, it’s likely that this compound could have antimicrobial, antifungal, and antiviral effects .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect a compound’s stability and its interactions with its targets. Specific details about how these factors influence the action of n-(6-(methylthio)benzo[d]thiazol-2-yl)furan-2-carboxamide are currently unknown .

Safety and Hazards

The safety and hazards associated with similar compounds have been evaluated. For example, nonsteroidal anti-inflammatory drugs (NSAIDs), which include some benzothiazole derivatives, can cause gastrointestinal irritation, bleeding, and ulceration with chronic use.